Cas no 106898-42-4 (1-(2-chlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(2-chlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile
• CAS No: 106898-42-4
• MF: C₁₁H₉ClN₄
• MW: 232.66896033287
• CID: 2103351
• PubChem ID: 13746670
• Update Time: 2025-04-21

1-(2-chlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorobenzyl)-5-amino-1H-pyrazole-4-carbonitrile
• DA-20108
• AKOS012582267
• 106898-42-4

• Inchi： 1S/C11H9ClN4/c12-10-4-2-1-3-8(10)7-16-11(14)9(5-13)6-15-16/h1-4,6H,7,14H2
• InChI Key： MUTDBZOTWYIUGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(=C(C#N)C=N1)N

Computed Properties

• Exact Mass: 232.0515740Da
• Monoisotopic Mass: 232.0515740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.6Ų